Cas no 1107658-75-2 (tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• CAS No: 1107658-75-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD18375159
• CID: 2094463
• PubChem ID: 67315500
• Update Time: 2025-06-08

tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-rel-tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
• tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• cis-1-Boc-3-Hydroxy-4-methylpyrrolidine
• MFCD18375159
• rac-tert-butyl (3R,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• EN300-269113
• (3R,4R)-1-Boc-3-Hydroxy-4-methylpyrrolidine
• SCHEMBL2202617
• tert-Butyl (3R,4R)-3-hydroxy-4-methyl-pyrrolidine-1-carboxylate
• 1290191-97-7
• W19248
• (3R,4R)-tert-Butyl3-hydroxy-4-methylpyrrolidine-1-carboxylate
• TERT-BUTYL (3R,4R)-3-HYDROXY-4-METHYLPYRROLIDINE-1-CARBOXYLATE
• trans-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
• cis-1-Boc-4-methylpyrrolidin-3-ol
• AS-39732
• 1107658-75-2
• CS-0037999
• AKOS025289786
• (3R,4R)-tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate

• MDL： MFCD18375159
• Inchi： 1S/C10H19NO3/c1-7-5-11(6-8(7)12)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8+/m1/s1
• InChI Key： YMSRLPJZNWGMAM-SFYZADRCSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate

tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS No. 1107658-75-2)

tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS No. 1107658-75-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBCHMP-Carboxylate, is a chiral molecule that has gained attention due to its unique structural features and potential biological activities.

The chemical structure of tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate consists of a pyrrolidine ring with a hydroxyl group and a methyl group attached to the 3 and 4 positions, respectively, and a tert-butyl carbamate moiety at the 1-position. The presence of the hydroxyl group and the chiral center at the 3-position contribute to its distinct properties, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. Its chiral nature and functional groups make it particularly useful in the development of enantiomerically pure compounds, which are crucial in pharmaceutical applications where stereochemistry plays a critical role in drug efficacy and safety.

One of the key areas of research involving tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate is its use as a building block in the synthesis of novel therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of inhibitors targeting specific enzymes involved in neurodegenerative diseases. The researchers demonstrated that derivatives of tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further drug development.

Beyond its role in medicinal chemistry, tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate has also been explored for its applications in organic synthesis. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions. These properties make it a valuable starting material for the synthesis of complex organic molecules with diverse functionalities.

The stability and solubility characteristics of tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate are also noteworthy. The tert-butyl carbamate group provides enhanced stability under various reaction conditions, while the hydroxyl group enhances solubility in polar solvents. These attributes facilitate its use in both laboratory-scale syntheses and industrial processes.

In addition to its synthetic utility, tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate has been investigated for its potential biological activities. Studies have shown that this compound can modulate specific cellular pathways, making it a promising candidate for further exploration in drug discovery programs. For example, research published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

The safety profile of tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate is another important aspect that has been evaluated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. This favorable safety profile further supports its potential as a lead compound for drug development.

In conclusion, tert-butyl cis-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS No. 1107658-75-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, versatile reactivity, and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, contributing to the advancement of both basic science and clinical medicine.